Cas no 1804377-47-6 (Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate
• CAS No: 1804377-47-6
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4805646
• Update Time: 2025-10-17

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)4-7-10(11(14)15)6(5-12)3-8(13)16-7/h3,11H,2,4-5H2,1H3
• InChI Key： AJPYFAURLFCTFF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(CC(=O)OCC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate: A Novel Scaffold for Targeted Drug Discovery

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate represents a unique chemical entity with a complex molecular architecture that has garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 1804377-47-6, is characterized by its multi-functionalized pyridine ring system, which serves as a versatile platform for the development of bioactive molecules. The structural features of this compound, including the presence of bromomethyl, difluoromethyl, and fluorine substituents, are critical in determining its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of fluorine-containing heterocyclic compounds in modulating biological activity. The incorporation of fluorine atoms into the pyridine ring of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate not only enhances its metabolic stability but also influences its interactions with target proteins. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorine substitutions can significantly alter the binding affinity of small molecules to G-protein coupled receptors (GPCRs), a key class of drug targets.

The pyridine ring in this compound is further functionalized with a 2-acetate group, which contributes to its solubility profile and potential for conjugation with other pharmacophores. This structural modification is particularly relevant in the context of prodrug design, where the acetate moiety can be hydrolyzed in vivo to release the active compound. Such strategies are increasingly being explored to improve the bioavailability of orally administered drugs.

Research published in 2024 in Chemical Communications has shown that compounds with 4-(bromomethyl) substituents exhibit enhanced reactivity in click chemistry reactions, making them valuable intermediates for the synthesis of complex molecules. The 3-(difluoromethyl) group in Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate is particularly noteworthy for its ability to modulate hydrogen bonding interactions, which is critical for achieving selectivity in drug-target interactions.

The 6-fluoropyridine ring system in this compound is a key structural element that has been extensively studied for its role in various biological processes. A 2023 review in Drug Discovery Today emphasized the importance of fluorine atoms in enhancing the lipophilicity of small molecules, which is essential for crossing biological membranes and accessing intracellular targets. This property makes Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate a promising candidate for the development of drugs targeting intracellular pathways.

Furthermore, the ethyl group attached to the pyridine ring provides additional steric and electronic effects that can influence the overall reactivity of the molecule. This is particularly relevant in the context of enzyme inhibition, where subtle changes in the molecular structure can lead to significant differences in potency and selectivity. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that ethyl substitutions can enhance the binding affinity of pyridine derivatives to certain enzymes, such as acetylcholinesterase, which is a target for Alzheimer's disease therapies.

The synthesis of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate involves a multi-step process that highlights the importance of precise control over functional group introduction and purification. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions and microwave-assisted synthesis, have been employed to achieve high yields and purity levels. These techniques are critical for the development of pharmaceutical-grade compounds that meet regulatory requirements.

Recent advancements in computational chemistry have also played a pivotal role in the design and optimization of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate. Molecular docking studies and quantum mechanical calculations have been used to predict the interactions between this compound and various protein targets. For example, a 2023 study in Computational and Structural Chemistry showed that the fluorine-containing pyridine ring can form favorable interactions with hydrophobic pockets in target proteins, enhancing the overall binding affinity.

Despite its promising properties, the development of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate as a therapeutic agent requires further investigation into its pharmacokinetic and toxicological profiles. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies are essential for understanding the potential side effects and optimizing the dosing regimen for clinical applications.

In conclusion, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-2-acetate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, characterized by multiple functional groups and fluorine substitutions, offers a versatile platform for the development of novel therapeutics. Ongoing research into its pharmacological properties and synthetic methodologies is expected to pave the way for its application in various therapeutic areas.